- Method for preparation of amide compounds, China, , ,
Cas no 931204-39-6 (Rivaroxaban Impurity 14)
Rivaroxaban Impurity 14 structure
Product Name:Rivaroxaban Impurity 14
CAS No:931204-39-6
MF:C19H20ClN3O6S
MW:453.896602630615
CID:2085614
PubChem ID:73223527
Update Time:2024-10-26
Rivaroxaban Impurity 14 Chemical and Physical Properties
Names and Identifiers
-
- 2-?[2-?[[4-?[(5S)?-?5-?[[[(5-Chloro-?2-?thienyl)?carbonyl]?amino]?methyl]?-?2-?oxo-?3-?oxazolidinyl]?phenyl]?amino]?ethoxy]?-acetic Acid
- 2-[2-[[4-[(5S)-5-[[[(5-Chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]amino]ethoxy]-acetic Acid
- 2-[2-[[4-[(5S)-5-[[[(5-Chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]amino]ethoxy]acetic acid (ACI)
- (S)-2-(2-((4-(5-((5-Chlorothiophene-2-carboxamido)methyl)-2-oxooxazolidin-3-yl)phenyl)amino)ethoxy)acetic acid
- SCHEMBL15203281
- BCP34194
- 2-[2-[4-[(5S)-5-[[(5-chlorothiophene-2-carbonyl)amino]methyl]-2-oxo-1,3-oxazolidin-3-yl]anilino]ethoxy]acetic acid
- 2-[2-[[4-[(5S)-5-[[[(5-Chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]amino]ethoxy]-acetic acid
- Acetic acid, 2-[2-[[4-[(5S)-5-[[[(5-chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]amino]ethoxy]-
- 2-[2-[4-[5-[[(5-chlorothiophene-2-carbonyl)amino]methyl]-2-oxo-1,3-oxazolidin-3-yl]anilino]ethoxy]acetic acid
- Rivaroxaban Impurity A
- 931204-39-6
- Rivaroxaban Impurity 14
-
- Inchi: 1S/C19H20ClN3O6S/c20-16-6-5-15(30-16)18(26)22-9-14-10-23(19(27)29-14)13-3-1-12(2-4-13)21-7-8-28-11-17(24)25/h1-6,14,21H,7-11H2,(H,22,26)(H,24,25)/t14-/m0/s1
- InChI Key: AONZTKUREAFWOY-AWEZNQCLSA-N
- SMILES: O=C1O[C@@H](CNC(C2=CC=C(Cl)S2)=O)CN1C1C=CC(NCCOCC(=O)O)=CC=1
Computed Properties
- Exact Mass: 453.0761342g/mol
- Monoisotopic Mass: 453.0761342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
Rivaroxaban Impurity 14 Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
Rivaroxaban Impurity 14 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1079333-10mg |
(S)-2-(2-((4-(5-((5-Chlorothiophene-2-carboxamido)methyl)-2-oxooxazolidin-3-yl)phenyl)amino)ethoxy)acetic acid |
931204-39-6 | 97% | 10mg |
¥2600.00 | 2024-04-25 | |
| Chemenu | CM683524-10mg |
2-[2-[4-[(5S)-5-[[(5-chlorothiophene-2-carbonyl)amino]methyl]-2-oxo-1,3-oxazolidin-3-yl]anilino]ethoxy]acetic acid |
931204-39-6 | 95%+ | 10mg |
$333 | 2024-07-19 |
Rivaroxaban Impurity 14 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; 6 h, rt → reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrochloric acid Solvents: Water ; 4 h, rt → 80 °C
Reference
- Triamine compound related to Rivaroxaban, and synthetic method, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; rt → 60 °C; 5 h, 60 °C
Reference
- One kind of rivaroxaban related substance of diamine and its synthesis method, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; 5 h, rt → 60 °C
Reference
- Preparation of Rivaroxaban related diamine substance, China, , ,
Rivaroxaban Impurity 14 Raw materials
Rivaroxaban Impurity 14 Preparation Products
Rivaroxaban Impurity 14 Related Literature
-
Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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